![molecular formula Se3Y2 B084179 Yttrium selenide CAS No. 12036-87-2](/img/structure/B84179.png)
Yttrium selenide
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Overview
Description
Yttrium selenide (YSe) is a chemical compound composed of yttrium and selenium. It is a semiconductor material with potential applications in various fields of science and technology.
Scientific Research Applications
Yttrium selenide has potential applications in various fields of science and technology, including optoelectronics, catalysis, and energy storage. In optoelectronics, this compound can be used as a semiconductor material for the fabrication of light-emitting diodes, solar cells, and photodetectors. In catalysis, this compound can be used as a catalyst for various chemical reactions, such as hydrogenation and oxidation. In energy storage, this compound can be used as an electrode material for lithium-ion batteries.
Mechanism of Action
The mechanism of action of Yttrium selenide depends on its specific application. In optoelectronics, this compound acts as a semiconductor material by absorbing and emitting light. In catalysis, this compound acts as a catalyst by providing a surface for chemical reactions to occur. In energy storage, this compound acts as an electrode material by storing and releasing lithium ions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, some studies suggest that this compound nanoparticles may have cytotoxic effects on cells. Further research is needed to fully understand the potential health effects of this compound.
Advantages and Limitations for Lab Experiments
Yttrium selenide has several advantages for lab experiments, including its high thermal stability, chemical resistance, and semiconductor properties. However, this compound is a relatively new material, and there is limited research on its properties and applications. Additionally, this compound can be difficult to synthesize, and the choice of synthesis method can affect the properties of the material.
Future Directions
There are several future directions for research on Yttrium selenide. One direction is to investigate the potential health effects of this compound nanoparticles. Another direction is to explore the use of this compound in energy storage applications, such as supercapacitors. Additionally, further research is needed to fully understand the properties and applications of this compound, including its electronic and optical properties.
Synthesis Methods
Yttrium selenide can be synthesized by various methods, including chemical vapor transport, chemical vapor deposition, and solvothermal synthesis. Chemical vapor transport involves the reaction of yttrium and selenium in a closed tube under vacuum or inert gas. Chemical vapor deposition involves the decomposition of yttrium and selenium precursors in a gas phase onto a substrate. Solvothermal synthesis involves the reaction of yttrium and selenium precursors in a solvent at high temperature and pressure. The choice of synthesis method depends on the desired properties of the this compound material.
properties
CAS RN |
12036-87-2 |
---|---|
Molecular Formula |
Se3Y2 |
Molecular Weight |
414.7 g/mol |
IUPAC Name |
selenium(2-);yttrium(3+) |
InChI |
InChI=1S/3Se.2Y/q3*-2;2*+3 |
InChI Key |
IMKWSPQFZBYYPG-UHFFFAOYSA-N |
SMILES |
[Se-2].[Se-2].[Se-2].[Y+3].[Y+3] |
Canonical SMILES |
[Se-2].[Se-2].[Se-2].[Y+3].[Y+3] |
Other CAS RN |
12036-87-2 |
Origin of Product |
United States |
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